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Compound of Interest

Compound Name: 2-Ethylhexanoyl! chloride

Cat. No.: B1329509

An In-depth Technical Guide to 2-Ethylhexanoyl Chloride

This technical guide provides a comprehensive overview of 2-Ethylhexanoyl chloride, a key
intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1][2]
[3] It is tailored for researchers, scientists, and professionals in drug development, offering
detailed information on its chemical properties, synthesis, and applications.

Core Chemical Data

2-Ethylhexanoyl chloride is a colorless to light-colored transparent liquid with a strong,
irritating odor.[1] It is classified as a corrosive substance and reacts with water.[4][5][6] Key
guantitative data for this compound are summarized below.
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Identifier Value References
Molecular Formula C8H15CIO [1114171181
Linear Formula CH3(CH2)3CH(C2H5)COCI [9]

Molecular Weight 162.66 g/mol [819]

CAS Number 760-67-8 [11[41171[9]
Density 0.939 g/mL at 25 °C [1][9]

Boiling Point 67-68 °C at 11 mmHg [11181I9]
Melting Point <-75°C [1][8]

Flash Point 69 °C (closed cup) [9]

Refractive Index

n20/D 1.433

[9]

Synthesis of 2-Ethylhexanoyl Chloride

The industrial synthesis of 2-Ethylhexanoyl chloride is a critical process for ensuring a high-

purity intermediate for subsequent chemical manufacturing. A common and efficient laboratory-

scale synthesis involves the reaction of 2-ethylhexanoic acid with a chlorinating agent.

Experimental Protocol: Synthesis via Phosgenation

A documented method for the synthesis of 2-Ethylhexanoyl chloride involves the use of

phosgene as the chlorinating agent, catalyzed by N-methyl-2,6-dimethyl-4-pyridone.

Materials:

2-Ethylhexanoic acid

Phosgene (COCI2)

N-methyl-2,6-dimethyl-4-pyridone (catalyst)

An appropriate inert solvent (e.g., dichloromethane)
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Procedure:

¢ A solution of 2-ethylhexanoic acid in an inert solvent is prepared in a reaction vessel
equipped with a stirrer, a gas inlet tube, and a condenser connected to a scrubbing system
for excess phosgene.

o A catalytic amount of N-methyl-2,6-dimethyl-4-pyridone (e.g., 10 mmols) is added to the
solution.

e Phosgene gas (e.g., 117 g) is introduced into the reaction mixture over a period of
approximately 2.5 hours while maintaining a controlled temperature.

e The reaction progress is monitored by appropriate analytical techniques (e.g., IR
spectroscopy to observe the disappearance of the carboxylic acid O-H stretch and the
appearance of the acyl chloride C=0 stretch).

e Upon completion of the reaction, any excess phosgene and solvent are removed under
reduced pressure.

e The crude 2-Ethylhexanoyl chloride is then purified by distillation to yield the final product.
[10]

This method has been reported to achieve a yield of 89% of 2-Ethylhexanoyl chloride after
distillation.[10]

Applications in Synthesis

2-Ethylhexanoyl chloride is a versatile reagent in organic synthesis, primarily used for the
introduction of the 2-ethylhexanoyl group into molecules. Its major applications include:

e Pharmaceuticals: It serves as a crucial intermediate in the synthesis of various active
pharmaceutical ingredients (APIs).[1][2][3]

e Agrochemicals: The compound is fundamental in the manufacturing of herbicides, pesticides,
and fungicides.[1][2][3]

» Organic Peroxides: It is a primary precursor in the production of organic peroxides, which are
used as initiators in polymerization processes.[1][6][8]
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+ Specialty Chemicals: It is also used in the synthesis of dyes, coatings, and other specialty
polymers.[2]

Synthetic Pathway Overview

The following diagram illustrates a generalized workflow for the synthesis of 2-Ethylhexanoyl
chloride and its subsequent use in the production of other chemical entities.

Synthesis of 2-Ethylhexanoyl Chloride

Chlorinating Agent Catalyst
(e.g., Phosgene) (e.g., Pyridine derivative)

2-Ethylhexanoic Acid

2-Ethylhexanoyl Chloride

Applications

\/ :
Active Pharmaceutical Adrochemicals Oraanic Peroxides Purification
Ingredients 9 9 (Distillation)
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Caption: Workflow for the synthesis and application of 2-Ethylhexanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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